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Compound of Interest

Compound Name: Thioindigo

Cat. No.: B1682309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of high-purity

thioindigo, along with detailed methodologies for its synthesis, purification, and analysis. This

document is intended to serve as a valuable resource for researchers and professionals in drug

development and related scientific fields who require high-purity thioindigo for their work.

Commercial Suppliers of High-Purity Thioindigo
High-purity thioindigo is available from a number of commercial chemical suppliers. While

many suppliers list thioindigo in their catalogs, the stated purity and the level of accompanying

analytical data can vary. For research and development purposes, particularly in drug

development, sourcing from suppliers who provide comprehensive Certificates of Analysis

(CoA) with detailed impurity profiles is crucial. The following table summarizes some of the key

commercial suppliers of thioindigo.
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Supplier
Product
Name/Grade

Purity CAS Number
Additional
Information

Smolecule Thioindigo >98% 522-75-8

Soluble in

DMSO.

Recommended

storage at 0-4°C

for short term

and -20°C for

long term.

Sigma-Aldrich Thioindigo 97% 522-75-8
Available through

Aldrich partners.

Blue Tiger

Scientific
Thioindigo Dye

Biotechnology

Grade
522-75-8

Stated as "highly

pure". Products

are for in vitro

research use

only (RUO).

Molecular Depot Thioindigo Dye
Biotechnology

Grade
522-75-8

Stated as "highly

pure". Products

are for in vitro

research use

only (RUO).

Chem-Impex Thioindigo CI 73300 522-75-8

Appearance is

described as

orange to brown

to dark purple

powder/crystal.

TCI America Thioindigo - 522-75-8

Available through

distributors like

Fisher Scientific.

Note: Purity claims should always be verified by reviewing the lot-specific Certificate of Analysis

provided by the supplier. "Biotechnology grade" suggests high purity, but quantitative data

should be requested.
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Synthesis of High-Purity Thioindigo
The most common and well-established synthetic route to thioindigo proceeds from

thiosalicylic acid and chloroacetic acid. This synthesis involves the formation of an

intermediate, 3-hydroxythionaphthene, which is subsequently oxidized to thioindigo.[1]

Signaling Pathway for Thioindigo Synthesis
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Caption: Synthetic pathway from Thiosalicylic Acid to Thioindigo.

Experimental Protocol: Synthesis of Thioindigo
This protocol is a synthesis of procedures described in the chemical literature, including

patented methods that report high yields and purity.[2][3]

Part 1: Synthesis of 3-Hydroxythionaphthene

Alkylation: In a well-ventilated fume hood, dissolve thiosalicylic acid in an aqueous solution

of sodium hydroxide.

Slowly add a solution of chloroacetic acid while maintaining the temperature of the reaction

mixture.

Stir the reaction mixture until the alkylation is complete. The resulting thioether is then

cyclized.

Cyclization: The thioether intermediate is cyclized to form 2-hydroxythianaphthene. This can

be achieved through various methods described in the literature, often involving the use of a

dehydrating agent or heating.[1]
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Part 2: Oxidation of 3-Hydroxythionaphthene to Thioindigo

Dissolution: Dissolve 1 mole of 3-hydroxythionaphthene in a 1.5 molar equivalent of a 5-20%

aqueous sodium hydroxide solution.

Oxidation: Cool the solution to between 0°C and 20°C.

Slowly add an aqueous solution of at least 1 molar equivalent of an alkali metal or

ammonium peroxodisulfate (e.g., sodium persulfate) dropwise to the cooled solution. The

reaction temperature should be maintained between -20°C and +50°C, with a preferred

range of 0°C to 20°C.

Precipitation and Isolation: The thioindigo product will precipitate out of the solution as a

colored solid.

Continue stirring the suspension for a period to ensure complete reaction.

Filter the crude thioindigo, wash it with water until the filtrate is neutral, and then dry the

product. This process is reported to yield thioindigo in high yield and excellent purity.[3]

Purification of Thioindigo
For applications requiring the highest purity, the synthesized or commercially sourced

thioindigo should be further purified. Vacuum sublimation is a highly effective method for

purifying volatile solids like thioindigo, as it can yield materials with purities often exceeding

99.9%.[4]

Experimental Protocol: Purification by Vacuum
Sublimation

Apparatus Setup: Assemble a vacuum sublimation apparatus, which typically consists of a

vessel to hold the crude thioindigo, a heating source (e.g., a heating mantle), and a cold

finger or a cooled surface for the sublimate to deposit on.

Loading: Place the crude thioindigo powder into the bottom of the sublimation vessel.
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Vacuum Application: Evacuate the apparatus to a pressure of 1-9 × 10⁻⁴ torr. A low pressure

is crucial as it reduces the sublimation temperature, which is beneficial for thermally sensitive

compounds.

Heating: Gently and gradually heat the vessel containing the crude thioindigo. The

temperature should be carefully controlled to be below the melting point of thioindigo
(280°C) but sufficient to induce sublimation.

Sublimation and Deposition: As the thioindigo sublimes, it will transition directly from a solid

to a gas. The gaseous thioindigo will then deposit as highly pure crystals on the cooled

surface of the cold finger. Non-volatile impurities will remain in the heating vessel.

Collection: After the sublimation is complete, carefully cool the apparatus to room

temperature before venting to atmospheric pressure. The purified thioindigo crystals can

then be scraped from the cold finger.

Experimental Workflow for Thioindigo Purification and
Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Sourcing and Synthesis of High-Purity
Thioindigo: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682309#commercial-suppliers-of-high-purity-
thioindigo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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